Cas no 1782554-73-7 (4-(thian-3-yl)butan-2-amine)

• Product Name: 4-(thian-3-yl)butan-2-amine
• CAS No: 1782554-73-7
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6444987
• PubChem ID: 84654744
• Update Time: 2025-06-08

4-(thian-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(thian-3-yl)butan-2-amine
• 1782554-73-7
• EN300-1728848

• Inchi： 1S/C9H19NS/c1-8(10)4-5-9-3-2-6-11-7-9/h8-9H,2-7,10H2,1H3
• InChI Key： XRQOCUKQPCXATL-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CCC(C)N

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.3Ų

Additional information on 4-(thian-3-yl)butan-2-amine

Introduction to 4-(Thian-3-yl)Butan-2-Amine (CAS No. 1782554-73-7)

4-(Thian-3-yl)Butan-2-Amine, also known by its CAS number 1782554-73-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiane ring with an amine functional group, making it a versatile molecule with potential applications in drug discovery, polymer synthesis, and advanced materials development.

The molecular structure of 4-(Thian-3-yl)Butan-2-Amine consists of a four-carbon chain (butane) with a thiane ring attached at the third position and an amine group at the second position. This configuration imparts the molecule with both hydrophobic and hydrophilic properties, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block for constructing complex molecular architectures, such as dendrimers and macrocycles.

One of the most promising applications of 4-(Thian-3-yl)Butan-2-Amine lies in its ability to act as a chiral catalyst in asymmetric synthesis. Researchers have demonstrated that this compound can facilitate the formation of enantioselective products in various organic transformations, including aldol reactions and Michael additions. These findings have significant implications for the pharmaceutical industry, where the production of chiral compounds is critical for drug development.

In addition to its catalytic applications, 4-(Thian-3-yl)Butan-2-Amine has been explored for its role in polymer chemistry. By incorporating this compound into polymer backbones, scientists have successfully synthesized materials with enhanced mechanical properties and thermal stability. These polymers are being investigated for use in high-performance composites, biodegradable plastics, and advanced coatings.

The synthesis of 4-(Thian-3-yl)Butan-2-Amine involves a multi-step process that typically begins with the preparation of the thiane ring followed by selective substitution reactions to introduce the amine group. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers are also exploring the biodegradability and toxicity profiles of 4-(Thian-3-yil)Butan~2-Amine. Preliminary studies suggest that this compound exhibits low toxicity to aquatic organisms under controlled conditions, which is a positive indicator for its potential use in eco-friendly applications.

In conclusion, 4-(Thian~3-yil)Butan~2-Amine, with its unique structure and diverse functional groups, represents a valuable compound in modern chemistry. Its applications span across multiple disciplines, from catalysis to materials science, and ongoing research continues to uncover new possibilities for this intriguing molecule.